Cas no 622803-26-3 ((Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate)

• Product Name: (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate
• CAS No: 622803-26-3
• MF: C₂₅H₁₉FO₇
• MW: 450.412571191788
• CID: 6621164
• PubChem ID: 6513271
• Update Time: 2025-07-15

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate
• Benzoic acid, 4-fluoro-, 2,3-dihydro-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylene]-6-benzofuranyl ester
• [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 4-fluorobenzoate
• (2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate
• AKOS002223151
• 622803-26-3
• F3385-0371

• Inchi： 1S/C25H19FO7/c1-29-19-11-6-15(23(30-2)24(19)31-3)12-21-22(27)18-10-9-17(13-20(18)33-21)32-25(28)14-4-7-16(26)8-5-14/h4-13H,1-3H3
• InChI Key： BIMQPGMBBJJESU-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3OC)C(=O)C2=CC=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 450.11148110g/mol
• Monoisotopic Mass: 450.11148110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 624.6±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate

Comprehensive Overview of (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate (CAS No. 622803-26-3)

The compound (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate (CAS No. 622803-26-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a benzofuran core and a 4-fluorobenzoate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, which aligns with the growing demand for novel therapeutic agents.

In recent years, the scientific community has been exploring the structure-activity relationship (SAR) of compounds like (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate. This interest is driven by the need for small-molecule inhibitors and biologically active compounds that can address unmet medical needs. The compound's trimethoxybenzylidene group is particularly noteworthy, as it is often associated with enhanced bioavailability and target specificity, making it a hot topic in drug discovery forums and publications.

From a synthetic chemistry perspective, the preparation of (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate involves multi-step reactions, including esterification and condensation processes. These methods are frequently discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. The compound's CAS No. 622803-26-3 serves as a critical identifier for researchers looking to replicate or modify its synthesis, further highlighting its importance in chemical databases.

The 4-fluorobenzoate component of this compound is another area of interest, as fluorinated compounds are known for their stability and ability to penetrate cell membranes. This property is particularly relevant in the development of central nervous system (CNS) drugs, a field that has seen exponential growth due to the rising prevalence of neurological disorders. Searches for fluorinated drug candidates and CNS-active molecules often lead to discussions about compounds like (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate.

Beyond its pharmaceutical potential, this compound also finds applications in material science. Its conjugated system and aromatic rings make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. The integration of benzofuran derivatives into optoelectronic devices is a trending topic, as researchers seek to improve the efficiency and sustainability of these technologies. This dual applicability—both in medicine and materials—makes (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate a versatile subject of study.

In conclusion, (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate (CAS No. 622803-26-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity continue to inspire innovative research, addressing some of the most pressing challenges in modern science. Whether you're a medicinal chemist, a materials scientist, or a synthetic organic chemist, this compound offers a wealth of opportunities for exploration and discovery.